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Compound of Interest

Compound Name: Iridium tetrachloride

Cat. No.: B158598 Get Quote

Essential Safety and Handling Guide for Iridium
Tetrachloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Iridium tetrachloride. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: Iridium tetrachloride

CAS Number: 10025-97-5

Molecular Formula: IrCl₄

Hazards Identification: Iridium tetrachloride is a hazardous substance that presents the

following risks:

Harmful if swallowed.[1][2][3]

Causes skin irritation.[4][5][6]

Causes serious eye irritation.[4][5][6]

May cause respiratory irritation.[4][6]
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It is a brownish-black solid that is soluble in water.[5][7]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to prevent exposure when handling

Iridium tetrachloride. The following PPE is mandatory.

Protection Type Recommended Equipment Purpose

Eye/Face Protection

Chemical safety goggles and a

face shield. All eye and face

protection should comply with

OSHA's 29 CFR 1910.133 or

European Standard EN166

regulations.[3][8]

Protects eyes from dust,

splashes, and irritation.[9]

Skin Protection

A lab coat, long sleeves, and

closed-toe shoes are required.

Ensure that skin is not

exposed.[8]

Protects skin and personal

clothing from contamination.[9]

Hand Protection

Use chemically resistant

gloves, such as nitrile rubber.

[8] Inspect gloves prior to use

and dispose of them properly

after handling.

Prevents skin contact and

absorption.[9]

Respiratory Protection

If engineering controls are

insufficient, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particle filter.

[1][8]

Prevents inhalation of harmful

dust or vapors.[9]

Operational Plan for Safe Handling
Adherence to a strict operational plan is crucial for minimizing risks associated with Iridium
tetrachloride.
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1. Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.[8][9]

Ensure an eyewash station and safety shower are readily accessible.[8]

2. Handling Procedures:

Avoid creating dust.[2][8]

Do not get the substance in eyes, on skin, or on clothing.[8][10]

Wash hands, face, and any exposed skin thoroughly after handling.[1][3][8]

Do not eat, drink, or smoke in the work area.[1][2][3][8]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

Protect from moisture as the material is hygroscopic.[1][2][8]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1][3]

Seek immediate medical attention.[11]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[1][3] If skin irritation persists,

call a physician.[1][3]

Inhalation

Remove to fresh air.[1][2][3] If not breathing,

give artificial respiration.[1][3] Get medical

attention if symptoms occur.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1][3] Call a POISON CENTER

or doctor if you feel unwell.[1][2][3] Do not

induce vomiting.[2]

Spill Management and Disposal Plan
Spill Management: In the event of a spill, evacuate the area and prevent entry of unnecessary

personnel.[9] Wear appropriate PPE before attempting to clean up the spill. For solid spills,

carefully sweep or scoop the material to avoid creating dust and place it in a sealed container

for disposal.[9] For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place

in a sealed container for disposal.[9] Clean the spill area thoroughly with a suitable

decontaminating agent.[9]

Disposal Plan:

Waste Characterization: All waste containing Iridium tetrachloride must be treated as

hazardous waste.[8]

Containerization: Collect waste in a designated, labeled, and sealed container.[8]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1][3][8] Follow all federal, state, and local regulations for hazardous waste disposal.[8] Do

not dispose of it down the drain or in the regular trash.[8]
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Experimental Workflow and Safety Protocol
The following diagram illustrates the procedural flow for safely handling Iridium tetrachloride,

from preparation to disposal, including emergency responses.
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Workflow for Safe Handling of Iridium Tetrachloride
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Caption: Workflow for the safe handling and disposal of Iridium tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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